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Compound of Interest

1-methyl-1H-pyrazole-3-
Compound Name: )
carboxamide

Cat. No.: B1282752

Disclaimer: A specific Safety Data Sheet (SDS) for 1-methyl-1H-pyrazole-3-carboxamide
(CAS No. 89179-62-4) was not publicly available at the time of this writing. The following guide
is compiled from safety data for structurally similar pyrazole carboxamide and carboxylic acid
derivatives. It should be used as a precautionary guide only. All laboratory work should be
preceded by a thorough, site-specific risk assessment conducted by qualified personnel.

This technical guide provides an in-depth overview of the potential hazards and recommended
handling procedures for 1-methyl-1H-pyrazole-3-carboxamide, intended for researchers,
scientists, and professionals in drug development.

Hazard Identification and Classification

Based on data from analogous compounds, 1-methyl-1H-pyrazole-3-carboxamide should be
handled as a potentially hazardous substance. The primary concerns include oral toxicity,
irritation to skin and eyes, and potential respiratory tract irritation.

A critical finding for the closely related isomer, 1-methyl-1H-pyrazole-5-carboxamide, revealed
unexpected acute mammalian toxicity due to the inhibition of mitochondrial respiration.[1][2]
While this data pertains to the 5-carboxamide isomer, this mechanism of toxicity presents a
significant potential risk for the 3-carboxamide analogue and warrants extreme caution.

Table 1: Inferred GHS Hazard Classification
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Hazard Class

Hazard Category

Inferred Hazard Statement

H302: Harmful if swallowed.[3]

Acute Toxicity, Oral Category 4 ]
) ] o H315: Causes skin irritation.[3]
Skin Corrosion/Irritation Category 2 )
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A o
irritation.[3][4]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[3][4]
H341: Suspected of causing
Germ Cell Mutagenicity Category 2 genetic defects (based on

trifluoromethyl derivative).[3]

Special Warning

Potential for severe acute
toxicity via mitochondrial

respiration inhibition.[1][2]

Physical and Chemical Properties

Limited experimental data is available for 1-methyl-1H-pyrazole-3-carboxamide.

Table 2: Physical and Chemical Data

Property Value Source
CAS Number 89179-62-4 [5]
Molecular Formula CsH7NsO [6]
Formula Weight 125.13 g/mol [6]

Appearance Solid (presumed) [7]
) 97% (typical for commercial
Purity [5]
samples)
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Safe Handling and Storage

Strict adherence to safety protocols is mandatory when handling this compound.
Handling:

e Engineering Controls: Handle only in a well-ventilated area, preferably within a certified
chemical fume hood.[7][8] Facilities should be equipped with an eyewash station and a
safety shower in close proximity to the workstation.[7][9]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to
OSHA's 29 CFR 1910.133 or European Standard EN166.[7][9]

o Skin Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected before use and replaced if damaged.[8] A lab coat or chemical-resistant
apron should be worn.[8]

o Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with an appropriate particulate filter.[9]

» Hygiene Practices: Avoid all personal contact, including inhalation and ingestion.[10] Do not
eat, drink, or smoke in the laboratory. Wash hands and any exposed skin thoroughly after
handling.[8][10] Launder contaminated clothing before reuse.[10]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
amines, and strong reducing agents.[9]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Table 3: First Aid Procedures
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Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If breathing is
Inhalation difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[7](8]

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
Skin Contact contaminated clothing and shoes. If skin

irritation occurs, get medical advice/attention.[7]

[8]

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing for at
least 15 minutes. Seek immediate medical
attention.[7][9]

Rinse mouth. Do NOT induce vomiting. If victim

is conscious and alert, give 2-4 cupfuls of water
Ingestion or milk. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately.[7][8]

Accidental Release and Disposal

Spill Response:

Evacuate: Evacuate personnel from the spill area.
o Ventilate: Ensure adequate ventilation.
» Contain: Prevent further leakage or spillage if safe to do so. Avoid generating dust.

o Clean-up: For solid spills, use dry clean-up procedures (e.g., sweep or vacuum).[10] Place
the material into a suitable, labeled container for disposal.[11] Wash the spill site thoroughly
with soap and water.[8]
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o PPE: Wear full personal protective equipment as described in Section 3 during clean-up.
Disposal:

» Dispose of waste contents/container in accordance with local, regional, and national
hazardous waste regulations. This material may be dissolved in a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber.[4]

Experimental Protocols and Workflows

Protocol: Assessment of Mitochondrial Toxicity
(Inferred)

The unexpected toxicity of the related 1-methyl-1H-pyrazole-5-carboxamide was identified by
measuring its effect on cellular respiration.[1][2] A similar protocol would be essential to assess
the safety of the 3-carboxamide isomer.

Objective: To determine if 1-methyl-1H-pyrazole-3-carboxamide inhibits mitochondrial
respiration in a mammalian cell line.

Methodology (Conceptual):

e Cell Culture: Culture a suitable mammalian cell line with high respiratory activity (e.g., rat
hepatocytes, HepG2 cells) under standard conditions.

o Compound Preparation: Prepare a stock solution of 1-methyl-1H-pyrazole-3-carboxamide
in a suitable solvent (e.g., DMSO). Create a series of dilutions to test a range of
concentrations.

o Oxygen Consumption Rate (OCR) Measurement: Use an extracellular flux analyzer (e.g.,
Seahorse XF Analyzer) to measure the OCR of the cultured cells.

o Experimental Procedure: a. Plate the cells in the specialized microplate and allow them to
adhere. b. Establish a baseline OCR reading for all wells. c. Inject the various concentrations
of the test compound into the wells. d. Monitor the OCR in real-time to observe any dose-
dependent changes. e. As controls, inject known mitochondrial inhibitors (e.g., rotenone,
antimycin A) to confirm the assay is working correctly.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.biosynth.com/Files/MSDS/MSDS_FD11198_5000_EN.pdf
https://pubmed.ncbi.nlm.nih.gov/33352050/
https://research.monash.edu/en/publications/1-methyl-1h-pyrazole-5-carboxamide-derivatives-exhibit-unexpected/
https://www.benchchem.com/product/b1282752?utm_src=pdf-body
https://www.benchchem.com/product/b1282752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis: Analyze the change in OCR following compound injection. A significant, dose-
dependent decrease in OCR would suggest inhibition of the mitochondrial electron transport
chain, indicating a potential for severe in vivo toxicity.

Visualizations
Logical and Experimental Workflows

The following diagrams illustrate key safety workflows and logical relationships for handling
chemical compounds like 1-methyl-1H-pyrazole-3-carboxamide.
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Caption: General workflow for safe handling of hazardous chemicals.
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Caption: The hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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